
Application Notes and Protocols for Go6976
Stock Solution Preparation

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Go6976

Cat. No.: B1671985 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Go6976 is a potent and selective inhibitor of protein kinase C (PKC) isoforms that are

dependent on calcium.[1][2][3] It is a valuable tool for studying cellular signaling pathways

regulated by PKC. Specifically, Go6976 shows high selectivity for PKCα and PKCβ1 isozymes

with IC50 values in the low nanomolar range (2.3 nM and 6.2 nM, respectively).[2][3][4]

Conversely, it demonstrates weak to no inhibitory activity against calcium-independent PKC

isoforms such as δ, ε, and ζ.[2][3] In addition to its effects on PKC, Go6976 has been reported

to inhibit other kinases including JAK2, Flt3, TrkA, and TrkB.[1][2][4] These application notes

provide a detailed protocol for the preparation, storage, and handling of Go6976 stock

solutions for use in research settings.

Product Information and Specifications
A summary of the key quantitative data for Go6976 is presented in the table below for easy

reference.
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Parameter Value Citations

Molecular Weight 378.43 g/mol [2][5][6]

Molecular Formula C₂₄H₁₈N₄O [3][4]

Appearance
Off-white to solid lyophilized

powder
[3][4]

Primary Target(s) PKCα, PKCβ1 [1][2][4]

IC₅₀ Values
PKCα: 2.3 nM, PKCβ1: 6.2

nM, Rat Brain PKC: 7.9 nM
[1][2][4]

Recommended Solvent Dimethyl sulfoxide (DMSO) [1][4][5][7]

Solubility in DMSO Up to 45.0 mg/mL (118.9 mM) [1][5]

Solubility in Water
Insoluble / Very Poorly Soluble

(~1-5 µM)
[1][4]

Solubility in Ethanol Insoluble [1][4]

Experimental Protocols
Materials Required

Go6976 powder

Anhydrous or high-purity Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated precision balance

Vortex mixer

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Safety Precautions

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.tocris.com/products/go-6976_2253
https://www.targetmol.com/compound/Go6976
https://www.merckmillipore.com/ST/en/product/mm/365253
https://www.abcam.com/en-us/products/biochemicals/go-6976-pkc-inhibitor-ab141413
https://www.cellsignal.com/products/activators-inhibitors/g-6976/12060
https://www.abcam.com/en-us/products/biochemicals/go-6976-pkc-inhibitor-ab141413
https://www.cellsignal.com/products/activators-inhibitors/g-6976/12060
https://www.selleckchem.com/products/go6976.html
https://www.tocris.com/products/go-6976_2253
https://www.cellsignal.com/products/activators-inhibitors/g-6976/12060
https://www.selleckchem.com/products/go6976.html
https://www.tocris.com/products/go-6976_2253
https://www.cellsignal.com/products/activators-inhibitors/g-6976/12060
https://www.selleckchem.com/products/go6976.html
https://www.cellsignal.com/products/activators-inhibitors/g-6976/12060
https://www.targetmol.com/compound/Go6976
https://www.medchemexpress.com/Go_6976.html
https://www.selleckchem.com/products/go6976.html
https://www.targetmol.com/compound/Go6976
https://www.selleckchem.com/products/go6976.html
https://www.cellsignal.com/products/activators-inhibitors/g-6976/12060
https://www.selleckchem.com/products/go6976.html
https://www.cellsignal.com/products/activators-inhibitors/g-6976/12060
https://www.benchchem.com/product/b1671985?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671985?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Go6976 is a potent bioactive compound. Handle with care, avoiding contact with skin and

eyes.

Always wear appropriate PPE, including a lab coat, safety glasses, and chemical-resistant

gloves.

Perform all weighing and reconstitution steps in a well-ventilated area or a chemical fume

hood.

Consult the Safety Data Sheet (SDS) for comprehensive safety information before handling.

Preparation of a 10 mM Go6976 Stock Solution
This protocol describes the preparation of a 10 mM stock solution, a commonly used

concentration for laboratory experiments.

Calculation:

To prepare a 10 mM stock solution, the required mass of Go6976 can be calculated using its

molecular weight (MW = 378.43 g/mol ).

Mass (mg) = Desired Volume (mL) x Desired Concentration (mM) x MW ( g/mol ) / 1000

For example, to prepare 1 mL of a 10 mM stock solution:

Mass (mg) = 1 mL x 10 mM x 378.43 g/mol / 1000 = 3.7843 mg

Step-by-Step Procedure:

Weighing: Carefully weigh out the calculated amount of Go6976 powder using a precision

balance. For example, weigh 3.78 mg to make 1 mL of a 10 mM solution.

Solubilization: Add the weighed Go6976 powder to a sterile microcentrifuge tube. Add the

corresponding volume of high-purity DMSO to the tube.

Dissolving: Tightly cap the tube and vortex thoroughly for several minutes until the powder is

completely dissolved. Gentle warming to 37°C or brief sonication can aid in dissolution if

necessary.[5][8] Visually inspect the solution to ensure there are no visible particulates.
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Aliquoting: To prevent degradation from repeated freeze-thaw cycles, divide the stock

solution into smaller, single-use aliquots in sterile microcentrifuge tubes.[4][5][7] The volume

of the aliquots should be based on the typical experimental needs.

Labeling and Storage: Clearly label each aliquot with the compound name, concentration,

date of preparation, and solvent.

Storage and Stability
Proper storage is critical to maintain the activity of the Go6976 stock solution.

Long-term Storage: Store the aliquoted stock solution at -80°C for optimal stability, where it

can be kept for a year or more.[5] Alternatively, storage at -20°C is suitable for shorter

periods, typically ranging from 1 to 6 months.[4][7][8]

Protection from Light: Protect the solution from light to prevent photodegradation.[4]

Freeze-Thaw Cycles: Avoid multiple freeze-thaw cycles as this can lead to the degradation of

the compound.[4][5][7]

Visualization of Pathways and Workflows
Signaling Pathway Inhibition by Go6976
Go6976 primarily targets the conventional Protein Kinase C (PKC) pathway. Upon activation by

diacylglycerol (DAG) and intracellular calcium (Ca²⁺), conventional PKCs (like PKCα and

PKCβ) phosphorylate a wide range of downstream substrates, leading to various cellular

responses. Go6976 acts as an ATP-competitive inhibitor, blocking this phosphorylation step.
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Caption: Go6976 inhibits Ca²⁺-dependent PKC signaling.

General Experimental Workflow Using Go6976
The following diagram illustrates a typical workflow for investigating the effect of Go6976 on a

specific cellular process, such as analyzing the phosphorylation status of a downstream target.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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